Cas no 112641-21-1 (2-Methyl-6-nitrobenzotrifluoride)

2-Methyl-6-nitrobenzotrifluoride is a fluorinated aromatic compound characterized by the presence of a methyl group and a nitro substituent on a benzotrifluoride backbone. This structure imparts unique chemical properties, including enhanced electron-withdrawing effects and stability under various reaction conditions. The compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of agrochemicals, pharmaceuticals, and specialty materials. Its trifluoromethyl group contributes to increased lipophilicity, improving bioavailability in certain applications. The nitro functionality further enables versatile reactivity, such as reduction to amines or participation in nucleophilic aromatic substitution. Careful handling is advised due to potential sensitivity to heat and strong oxidizing agents.
2-Methyl-6-nitrobenzotrifluoride structure
112641-21-1 structure
Product Name:2-Methyl-6-nitrobenzotrifluoride
CAS No:112641-21-1
MF:C8H6F3NO2
MW:205.133952617645
CID:1072466
PubChem ID:17995664
Update Time:2025-10-29

2-Methyl-6-nitrobenzotrifluoride Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-6-nitrobenzotrifluoride
    • 3-nitro-2-(trifluoromethyl)toluene
    • 10.14272/QSNTZLUZBNSESZ-UHFFFAOYSA-N
    • doi:10.14272/QSNTZLUZBNSESZ-UHFFFAOYSA-N
    • QSNTZLUZBNSESZ-UHFFFAOYSA-N
    • SCHEMBL10338398
    • MFCD16140173
    • 112641-21-1
    • 1-methyl-3-nitro-2-(trifluoromethyl)benzene
    • AKOS005258097
    • CS-0441090
    • MDL: MFCD16140173
    • Inchi: 1S/C8H6F3NO2/c1-5-3-2-4-6(12(13)14)7(5)8(9,10)11/h2-4H,1H3
    • InChI Key: QSNTZLUZBNSESZ-UHFFFAOYSA-N
    • SMILES: FC(C1C(=CC=CC=1C)[N+](=O)[O-])(F)F

Computed Properties

  • Exact Mass: 205.03506292g/mol
  • Monoisotopic Mass: 205.03506292g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 224
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 234.7±40.0 °C at 760 mmHg
  • Flash Point: 185.6±10.4 °C

2-Methyl-6-nitrobenzotrifluoride Security Information

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